Cas no 2138120-73-5 (1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene)

• Product Name: 1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene
• CAS No: 2138120-73-5
• MF: C₁₁H₁₂ClF₂IO
• MW: 360.566661834717
• CID: 6160903
• PubChem ID: 165493406
• Update Time: 2025-10-30

1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene
• EN300-1136301
• 2138120-73-5
• 1-chloro-3-[1-(2,2-difluoropropoxy)-2-iodoethyl]benzene

• Inchi： 1S/C11H12ClF2IO/c1-11(13,14)7-16-10(6-15)8-3-2-4-9(12)5-8/h2-5,10H,6-7H2,1H3
• InChI Key： RVJBQXYPMRXKII-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)Cl)OCC(C)(F)F

Computed Properties

• Exact Mass: 359.95895g/mol
• Monoisotopic Mass: 359.95895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene

Introduction to 1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene (CAS No. 2138120-73-5)

1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene is a complex organic compound with the CAS registry number 2138120-73-5. This compound belongs to the family of aromatic compounds and is characterized by its unique structure, which includes a benzene ring substituted with chlorine, a difluoropropoxy group, and an iodoethyl group. The presence of multiple halogen atoms (chlorine and iodine) in its structure makes it a valuable compound in various chemical reactions and applications.

The synthesis of 1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene involves a series of carefully controlled reactions, including nucleophilic substitution, electrophilic aromatic substitution, and halogenation. The compound's structure is highly functionalized, making it suitable for use as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in the development of novel pharmaceutical agents and advanced materials.

One of the key features of this compound is its difluoropropoxy group, which introduces steric hindrance and electronic effects that can influence the reactivity of the molecule. This group also contributes to the compound's stability under certain reaction conditions. The iodoethyl group adds another layer of functionality, enabling this compound to participate in cross-coupling reactions such as Suzuki-Miyaura coupling or Heck reactions. These reactions are pivotal in organic synthesis and have been extensively studied in recent years.

Recent research has focused on the application of 1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene in drug discovery. Its ability to act as a precursor for bioactive molecules has been explored in several studies. For instance, researchers have utilized this compound to synthesize potential anticancer agents by incorporating it into larger molecular frameworks. The compound's halogen atoms facilitate the formation of strong bonds with other functional groups, making it an ideal building block for medicinal chemistry.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting materials or light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential uses, particularly in the development of nanoscale devices where precise molecular structures are crucial.

The study of 1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene has also contributed to our understanding of reaction mechanisms involving halogenated aromatic compounds. For example, investigations into its reactivity under different conditions have provided insights into how steric and electronic factors influence nucleophilic aromatic substitution reactions. These findings have implications for the design of more efficient synthetic pathways for similar compounds.

In conclusion, 1-chloro-3-1-(2,2-difluoropropoxy)-2-iodoethylbenzene (CAS No. 2138120-73-5) is a versatile compound with significant potential across multiple fields. Its unique structure and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and mechanisms involving this compound, its importance in modern chemistry is expected to grow further.